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Compound of Interest

Compound Name: zinc,;2,2,2-trifluoroacetate;hydrate

Cat. No.: B11818885

An In-depth Technical Guide on the Safety and Handling of Zinc Trifluoroacetate Hydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for zinc trifluoroacetate
hydrate, a compound utilized in various research and development applications, including
proteomics and chemical synthesis. Given the limited availability of quantitative toxicological
data, a cautious and informed approach to its handling is paramount. This document
summarizes the available safety information, outlines safe handling procedures, and provides
emergency protocols.

Chemical Identification and Physical Properties

Zinc trifluoroacetate hydrate is a white crystalline solid. It is hygroscopic, meaning it readily
absorbs moisture from the air. Key identification and property data are summarized below.
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Property Value

Chemical Name Zinc trifluoroacetate hydrate

Trifluoroacetic acid zinc salt hydrate, Zinc(Il)

Synonyms )
2,2,2-trifluoroacetate hydrate
CAS Number 207801-31-8
Molecular Formula Zn(CFsCOO0):z - xH20
Molecular Weight 291.42 g/mol (anhydrous basis)[1]
Appearance White to off-white solid[2]
N Soluble in water. Slightly soluble in DMSO and
Solubility
Methanol.[2]
Stability Hygroscopic; sensitive to moisture.[3]

Store in a cool, dry place under an inert
Storage Temperature
atmosphere.[3][4]

Hazard Identification and Classification

Zinc trifluoroacetate hydrate is classified as a hazardous substance. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.

GHS Classification:[5]

o Skin Irritation: Category 2

o Eye Irritation: Category 2A

o Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)
Hazard Statements (H-phrases):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.

Precautionary Statements (P-phrases):[3]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.
e P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

There is a notable lack of quantitative toxicological data for zinc trifluoroacetate hydrate in
publicly available literature and safety data sheets.
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Toxicity Data Value

Acute Oral Toxicity No data available
Acute Dermal Toxicity No data available
Acute Inhalation Toxicity No data available
Carcinogenicity No data available
Mutagenicity No data available
Teratogenicity No data available

Note: The absence of data does not imply that the substance is non-toxic. Standard
precautions for handling hazardous chemicals should be strictly followed.

Experimental Protocols: Safe Handling Workflow

Due to the lack of specific, detailed experimental protocols in the available literature, a general
workflow for the safe handling of zinc trifluoroacetate hydrate is presented below. This workflow
is based on standard laboratory safety practices for handling hazardous, hygroscopic solids.
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Caption: A generalized workflow for the safe handling of zinc trifluoroacetate hydrate.

First Aid Measures
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In the event of exposure, immediate action is crucial. The following first aid measures should

be taken:

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.[6]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[6]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[6]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling zinc

trifluoroacetate hydrate.
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Personal Protective Equipment (PPE)
for Zinc Trifluoroacetate Hydrate

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Eye Protection

Chemical safety goggles
or face shield

Body Protection Respiratory Protection

Use in a fume hood.
Laboratory coat If ventilation is inadequate,
use a NIOSH-approved respirator.

Click to download full resolution via product page
Caption: Required personal protective equipment for handling zinc trifluoroacetate hydrate.

Storage and Incompatibility

Proper storage is essential to maintain the integrity of zinc trifluoroacetate hydrate and to
prevent hazardous situations.

o Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. It is
hygroscopic and should be protected from moisture.[3]

e Incompatible Materials: Strong oxidizing agents.
Accidental Release Measures

In the event of a spill, follow these procedures:

o Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.
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e Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, closed container for disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable solvent.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to be released into the environment.

Conclusion

Zinc trifluoroacetate hydrate is a valuable research chemical that requires careful handling due
to its irritant properties and the lack of comprehensive toxicological data. By adhering to the
safety protocols outlined in this guide, researchers can minimize their risk of exposure and
ensure a safe laboratory environment. Always consult the most recent Safety Data Sheet
(SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b11818885#safety-and-handling-of-zinc-
trifluoroacetate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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